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Compound of Interest

Compound Name: Methyl 3-methoxy-4-nitrobenzoate

Cat. No.: B1346451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Recrystallization is a fundamental technique for the purification of solid organic compounds.

The process relies on the differential solubility of the desired compound and its impurities in a

suitable solvent at varying temperatures. An ideal solvent for recrystallization will dissolve the

compound to a large extent at its boiling point, while dissolving it sparingly at lower

temperatures. This allows for the formation of pure crystals upon cooling, while the impurities

remain dissolved in the mother liquor.

This document provides a detailed protocol for the recrystallization of methyl 3-methoxy-4-
nitrobenzoate using ethanol as the solvent. Methyl 3-methoxy-4-nitrobenzoate is an

important intermediate in the synthesis of various pharmaceutical compounds. Achieving high

purity of this intermediate is crucial for the quality and efficacy of the final active pharmaceutical

ingredient (API).

Compound Data
A summary of the physical and chemical properties of methyl 3-methoxy-4-nitrobenzoate is

provided in the table below.
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Property Value

Chemical Name Methyl 3-methoxy-4-nitrobenzoate

CAS Number 5081-37-8

Molecular Formula C₉H₉NO₅[1]

Molecular Weight 211.17 g/mol [1]

Appearance White to yellow crystalline powder

Melting Point 108-110 °C[2][3]

Solubility in Ethanol
Soluble in hot ethanol, sparingly soluble in cold

ethanol.

Note: Quantitative solubility data in ethanol at various temperatures is not readily available in

the literature. The protocol provided is based on general principles of recrystallization for similar

compounds.

Experimental Protocols
This section outlines the necessary materials, equipment, and a step-by-step procedure for the

recrystallization of methyl 3-methoxy-4-nitrobenzoate from ethanol.

Materials and Equipment
Chemicals:

Crude methyl 3-methoxy-4-nitrobenzoate

Ethanol (95% or absolute), reagent grade

Activated charcoal (optional, for colored impurities)

Distilled water

Equipment:

Erlenmeyer flasks (appropriate sizes)
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Hot plate with magnetic stirring capability

Magnetic stir bars

Büchner funnel and flask

Vacuum source (e.g., water aspirator or vacuum pump)

Filter paper

Glass funnel (for hot filtration, optional)

Watch glass

Spatula

Ice bath

Drying oven or desiccator
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Caption: Workflow for the recrystallization of methyl 3-methoxy-4-nitrobenzoate.
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Step-by-Step Procedure
Dissolution: a. Place the crude methyl 3-methoxy-4-nitrobenzoate into an appropriately

sized Erlenmeyer flask. b. Add a magnetic stir bar to the flask. c. Add a small amount of

ethanol to the flask, just enough to create a slurry. d. Gently heat the mixture on a hot plate

with constant stirring. e. Add hot ethanol in small portions until the solid completely dissolves.

It is crucial to use the minimum amount of hot solvent to ensure a good yield.[4][5] Avoid

adding an excess of solvent.

Decolorization (Optional): a. If the solution is colored due to impurities, remove the flask from

the heat source. b. Allow the solution to cool slightly to prevent bumping. c. Add a small

amount of activated charcoal (approximately 1-2% of the solute's weight) to the solution.[4]

d. Reheat the solution to boiling for a few minutes while stirring. The activated charcoal will

adsorb the colored impurities.

Hot Filtration (Optional): a. This step is necessary if there are insoluble impurities or if

activated charcoal was used.[4] b. Preheat a second Erlenmeyer flask and a glass funnel

with fluted filter paper on the hot plate to prevent premature crystallization. c. Quickly pour

the hot solution through the fluted filter paper into the preheated flask. This step should be

performed rapidly.[4]

Crystallization: a. Remove the flask containing the clear, hot solution from the heat source. b.

Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room

temperature. Slow cooling promotes the formation of larger, purer crystals.[4][5] c. Once the

flask has reached room temperature, place it in an ice bath for at least 30 minutes to

maximize the yield of the crystals.[5][6]

Isolation of Crystals: a. Set up a Büchner funnel with a piece of filter paper that fits snugly

and wet it with a small amount of cold ethanol. b. Collect the crystals by vacuum filtration. c.

Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble

impurities adhering to the crystal surface.[5] d. Continue to draw air through the funnel for

several minutes to partially dry the crystals.

Drying: a. Carefully transfer the purified crystals from the filter paper to a pre-weighed watch

glass. b. Dry the crystals in a drying oven at a temperature well below the compound's

melting point (e.g., 60-70 °C) or in a vacuum desiccator until a constant weight is achieved.
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Purity Assessment: a. Determine the melting point of the dried, recrystallized methyl 3-
methoxy-4-nitrobenzoate. A sharp melting point close to the literature value (108-110 °C)

indicates high purity.[2][3] b. Calculate the percentage yield of the purified product.

Safety Precautions
All procedures should be performed in a well-ventilated fume hood while wearing appropriate

personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves.

Methyl 3-methoxy-4-nitrobenzoate: May be harmful if swallowed, inhaled, or in contact

with skin.[7] Avoid creating dust. In case of contact, wash the affected area with copious

amounts of water.[7][8]

Ethanol: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames, and

hot surfaces.[6] Use in a well-ventilated area.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) for each

chemical.[7][8]
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Caption: The core principles governing the purification by recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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